Cas no 4664-57-7 (tert-Butyl TosylateDISCONTINUED)

tert-Butyl TosylateDISCONTINUED structure
4664-57-7 structure
Product Name:tert-Butyl TosylateDISCONTINUED
CAS No:4664-57-7
Molecular Formula:C11H16O3S
Molecular Weight:228.30794
CID:1061038
PubChem ID:11009717

tert-Butyl TosylateDISCONTINUED Properties

Names and Identifiers

    • tert-Butyl TosylateDISCONTINUED
    • tert-butyl 4-methylbenzenesulfonate
    • TERT-BUTYL TOSYLATE
    • tert-Butyl Tosylate DISCONTINUED
    • Benzenesulfonic acid, 4-methyl-, 1,1-dimethylethyl ester
    • CTK1C7437
    • p-Toluolsulfonsaeure-tert-butylester
    • tert-Butyl-< toluol-4-sulfonat>
    • tert-Butyltosylat
    • tert-Butyl-tosylat
    • tert-Butyl p-toluenesulfonate
    • DTXSID60451771
    • SY257572
    • MFCD22683743
    • tert-butyl 4-methylbenzene-1-sulfonate
    • tert-Butyl Tosylate
    • AKOS027461135
    • tert-Butyl Tosylate;Tert-butyl 4-methylbenzenesulfonate
    • 4664-57-7
    • SCHEMBL777187
    • A853614
    • EN300-7116345
    • tert-ButylTosylate
    • BCP27861
    • InChIKey: DLRDEMODNIPHMU-UHFFFAOYSA-NCopyCopied
    • Inchi: InChI=1S/C11H16O3S/c1-9-5-7-10(8-6-9)15(12,13)14-11(2,3)4/h5-8H,1-4H3CopyCopied
    • SMILES: Cc1ccc(cc1)S(=O)(=O)OC(C)(C)CCopyCopied

Computed Properties

  • Exact Mass: 228.08201554g/mol
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 228.08201554g/mol
  • Heavy Atom Count: 15
  • Complexity: 287
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.6
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Boiling Point: 322.8±11.0 °C at 760 mmHg
  • Melting Point: NA
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C
  • Flash Point: 149.0±19.3 °C
  • Solubility: Very slightly soluble (0.21 g/l) (25 º C),
  • Density: 1.122±0.06 g/cm3 (20 ºC 760 Torr),

tert-Butyl TosylateDISCONTINUED Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0072L7-100mg
Benzenesulfonic acid, 4-methyl-, 1,1-dimethylethyl ester
4664-57-7 98%
100mg
$485.00 2024-05-01
A2B Chem LLC
AD29147-100mg
tert-Butyl Tosylate
4664-57-7 98%
100mg
$535.00
Aaron
AR0072TJ-100mg
Benzenesulfonic acid, 4-methyl-, 1,1-dimethylethyl ester
4664-57-7 98%
100mg
$213.00 2025-02-13
Alichem
A019088392-250mg
tert-Butyl 4-methylbenzenesulfonate
4664-57-7 97%
250mg
$484.80 2023-09-01
Enamine
EN300-7116345-0.05g
tert-butyl 4-methylbenzene-1-sulfonate
4664-57-7
0.05g
$323.0
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSY950-100mg
tert-butyl 4-methylbenzene-1-sulfonate
4664-57-7 95%
100mg
¥3147.0
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1698441-100mg
tert-Butyl 4-methylbenzenesulfonate
4664-57-7 98%
100mg
¥4410.00 2024-05-12

tert-Butyl TosylateDISCONTINUED Suppliers

SHEN ZHEN ZHEN QIANG Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:4664-57-7)
MR./MRS.:YAN JING LI
Phone:13670046396
Email:sales@chem-strong.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:4664-57-7)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
SHANG HAI JI XIANG Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:4664-57-7)
MR./MRS.:ZHOU JING LI
Phone:
Email:1791635336@qq.com

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Amadis Chemical Company Limited
(CAS:4664-57-7)tert-Butyl TosylateDISCONTINUED
A853614
Purity:99%/99%/99%
Quantity:100mg/250mg/1g
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